Cas no 1805307-83-8 (4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805307-83-8
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4846037
• Update Time: 2025-10-31

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H4ClF6NO2/c10-1-4-5(8(11,12)13)2-17-6(3-18)7(4)19-9(14,15)16/h2-3H,1H2
• InChI Key： LCTCDXBESYCWQS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C=O)=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde: A Key Intermediate in Modern Pharmaceutical Synthesis

The compound with the CAS number 1805307-83-8 is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. Its molecular structure, characterized by a pyridine core substituted with various functional groups, makes it a valuable building block for the synthesis of complex drug molecules. This article delves into the properties, applications, and recent advancements involving 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde, highlighting its role in the development of novel therapeutic agents.

In the context of pharmaceutical research, the pyridine scaffold is widely recognized for its ability to enhance bioavailability and binding affinity in drug candidates. The presence of multiple substituents, including a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group, endows this compound with unique reactivity and pharmacological potential. These substituents not only influence the electronic properties of the molecule but also contribute to its solubility and metabolic stability, which are critical factors in drug design.

The chloromethyl moiety is particularly noteworthy as it serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property has been exploited in the synthesis of various heterocyclic compounds, including those with potential therapeutic applications. For instance, recent studies have demonstrated its utility in constructing complex pyridine derivatives that exhibit inhibitory activity against enzymes involved in inflammatory pathways. Such findings underscore the importance of this intermediate in medicinal chemistry.

The trifluoromethoxy and trifluoromethyl groups are other key features that contribute to the compound's pharmacological profile. Trifluoromethylation is a well-established strategy in drug development due to the ability of trifluoromethyl groups to enhance metabolic stability and binding affinity. The introduction of these groups into drug candidates has led to the discovery of several potent and selective inhibitors. In particular, the combination of these substituents in 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde suggests that it may be a valuable precursor for developing novel therapeutics targeting neurological and cardiovascular diseases.

4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde make it an ideal candidate for designing molecules that can interfere with viral replication mechanisms. Recent studies have demonstrated that pyridine-based compounds can inhibit viral proteases and polymerases, thereby blocking viral propagation. The presence of multiple functional groups allows for extensive structural diversification, enabling researchers to identify highly potent antiviral agents with improved pharmacokinetic profiles. 4-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS no. 1805307-83-8) is a multifaceted intermediate with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.